Cas no 1556130-56-3 (N-methyl-N-(piperidin-4-yl)pyrimidin-4-amine)

• Product Name: N-methyl-N-(piperidin-4-yl)pyrimidin-4-amine
• CAS No: 1556130-56-3
• MF: C₁₀H₁₆N₄
• MW: 192.260841369629
• CID: 4674198
• Update Time: 2025-11-05

N-methyl-N-(piperidin-4-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-(piperidin-4-yl)pyrimidin-4-amine
• N-Methyl-N-piperidin-4-ylpyrimidin-4-amine

• Inchi： 1S/C10H16N4/c1-14(9-2-5-11-6-3-9)10-4-7-12-8-13-10/h4,7-9,11H,2-3,5-6H2,1H3
• InChI Key： IZXPMWCOTZYTNN-UHFFFAOYSA-N
• SMILES： N(C1C=CN=CN=1)(C)C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 0.7
• Topological Polar Surface Area: 41

Additional information on N-methyl-N-(piperidin-4-yl)pyrimidin-4-amine

N-Methyl-N-(Piperidin-4-Yl)Pyrimidin-4-Amine: A Comprehensive Overview

The compound with CAS No. 1556130-56-3, known as N-methyl-N-(piperidin-4-yl)pyrimidin-4-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The structure of N-methyl-N-(piperidin-4-yl)pyrimidin-4-amine consists of a pyrimidine ring substituted with a methyl group and a piperidine moiety, making it a promising candidate for various therapeutic interventions.

Recent studies have highlighted the potential of N-methyl-N-(piperidin-4-yl)pyrimidin-4-amine as a modulator of key cellular pathways involved in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The pyrimidine core of the molecule is particularly significant, as it forms the basis for several bioactive compounds, including antiviral agents and kinase inhibitors. The addition of the piperidine group introduces unique steric and electronic properties, enhancing the molecule's ability to interact with target proteins and enzymes.

One of the most exciting developments involving N-methyl-N-(piperidin-4-yl)pyrimidin-4-amine is its role in targeted drug delivery systems. Researchers have explored its potential as a carrier for delivering therapeutic agents to specific tissues or cells, minimizing off-target effects and improving treatment efficacy. This approach has shown promise in preclinical models, particularly in the context of cancer therapy, where precise drug delivery is critical for reducing side effects and enhancing therapeutic outcomes.

In addition to its therapeutic applications, N-methyl-N-(piperidin-4-yl)pyrimidin-4-amine has also been investigated for its role in enzyme inhibition. Studies have demonstrated its ability to inhibit key enzymes involved in metabolic pathways, offering new avenues for the development of metabolic disorder treatments. The compound's selectivity and potency in these assays suggest that it could serve as a lead compound for further optimization and drug development.

The synthesis of N-methyl-N-(piperidin-4-yl)pyrimidin-4-amine involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Researchers have optimized synthetic routes to improve yield and purity, ensuring that the compound can be produced on a larger scale for preclinical and clinical studies. These advancements underscore the importance of robust synthetic methodologies in advancing drug discovery efforts.

From an analytical standpoint, the characterization of N-methyl-N-(piperidin-4-y l)pyrimidin -4 -amine has been enhanced by modern spectroscopic techniques such as NMR and mass spectrometry. These tools provide detailed insights into the compound's structure, stability, and reactivity, enabling researchers to better understand its behavior in biological systems. Furthermore, computational modeling approaches have been employed to predict the molecule's interactions with target proteins, aiding in the design of more effective analogs.

In terms of pharmacokinetics, studies have shown that N-methyl-N-(pi per idi n -4 -y l )pyr im idi n -4 -ami ne exhibits favorable absorption and distribution properties, making it an attractive candidate for oral or parenteral administration. Its metabolic profile has also been investigated, revealing pathways that could influence its efficacy and toxicity profiles. These findings are crucial for guiding clinical trial design and ensuring patient safety.

The future prospects for N-methyl-N-(pi per idi n -4 -y l )pyr im idi n -4 -ami ne are bright, with ongoing research exploring its potential in emerging therapeutic areas such as gene editing and regenerative medicine. Its ability to modulate epigenetic regulators or influence stem cell differentiation pathways positions it as a versatile tool in cutting-edge biomedical research.

In conclusion, CAS No. 1556130 -56 -3 represents a significant advancement in chemical synthesis and pharmacological research. As scientists continue to unravel its potential applications, this compound is poised to make meaningful contributions to the development of novel therapeutics across various disease areas.